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An In-depth Technical Guide on the Thermodynamic Properties of Molten Cryolite

Introduction

Molten cryolite (NasAlFe) and its solutions with alumina (Alz0O3) are the cornerstone of the Hall-
Héroult process for industrial aluminum production. The efficiency and economics of this
process are intrinsically linked to the thermodynamic and physicochemical properties of the
electrolyte bath. This technical guide provides a comprehensive overview of the key
thermodynamic properties of molten cryolite-alumina systems, intended for researchers,
scientists, and professionals in the field of materials science and electrometallurgy.

The dissolution of alumina in molten cryolite significantly lowers the melting point of alumina
from over 2000°C to around 950-1000°C, making the electrolytic extraction of aluminum
economically viable.[1][2] The composition of the electrolyte, particularly the cryolite ratio (CR,
molar ratio of NaF to AlFs), and the concentration of alumina and other additives like calcium
fluoride (CaF-2), have a profound impact on the properties of the melt. Understanding these
relationships is crucial for optimizing the aluminum smelting process.

Logical Relationships of Molten Cryolite Properties

The thermodynamic properties of molten cryolite are highly interdependent and are primarily
influenced by the composition of the melt and its temperature. The following diagram illustrates
the key relationships.
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Caption: Key factors influencing the thermodynamic properties of molten cryolite.

Density

The density of the molten electrolyte is a critical parameter as it influences the separation of the
molten aluminum product, which settles at the bottom of the electrolysis cell. The density of the
electrolyte should ideally be lower than that of molten aluminum (approximately 2.3 g/cm?3 at
operating temperatures).[2]

Quantitative Data: Density of Molten Cryolite Systems
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System Cryolite Ratio Temperature Density
. Reference
Composition (CR) (°C) (glcm?®)
KF-AlIF3 1.5 ~927-1027 ~1.7 [3]
KF-NaF-AlFs 15 ~927-1027 ~1.8 [3]
NaF-AlFs 1.5 ~927-1027 ~2.0 [3]
Decreases with
increasing CR
NaF-AlFs-Al20s- and temperature.
1.3-15 647-887 _ [3]
CaFz Increases with
alumina and

CaF:2 addition.

Experimental Protocol: Density Measurement (Archimedean Technique)

The Archimedean technique is a widely used method for determining the density of molten
salts.

o Sample Preparation: The cryolite and specified additives (alumina, CaFz, etc.) are mixed in
the desired proportions and placed in a crucible made of a material inert to the melt, such as
graphite or platinum.

» Melting and Homogenization: The crucible is heated in a furnace under a controlled
atmosphere (e.g., argon) to the desired temperature to melt and homogenize the sample.

o Immersion of Plummet: A plummet of a known volume, typically made of a dense and inert
material like platinum or molybdenum, is suspended from a precision balance. The plummet
is then lowered into the molten salt.

e Buoyancy Measurement: The apparent weight of the plummet when submerged in the melt
is recorded. The difference between the weight of the plummet in air and its apparent weight
in the molten salt gives the buoyant force.

o Density Calculation: The density of the molten salt is calculated using Archimedes' principle,
where the density is the buoyant force divided by the volume of the plummet and the
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acceleration due to gravity. The temperature of the melt is continuously monitored using a
thermocouple.

Viscosity

The viscosity of the electrolyte affects the dissolution rate of alumina, the coalescence of
molten aluminum droplets, and the transport of ions in the melt. Lower viscosity is generally
desirable for efficient cell operation.

Quantitative Data: Viscosity of Molten Cryolite Systems

System Cryolite

. . Al203 CaFz Temperat Viscosity Referenc
Composit Ratio
. (wt%) (Wt%) ure (°C) (mPa-s) e
ion (CR)
NaF-AlFs-
2.3 4 5 960 3.11+£0.04 [4]
CaF2-Al20s3
Industrial ] )
2.3 Variable Variable 960 3.0-3.7 [4]
Electrolyte
Not
NaF-AlFs 2.0-3.0 - - - 1.61-2.57 [4]
specified
Convention
21-25 2-6.6 0-8 950 - 970 25-37 [5]
al Melts

Effects of Additives:
e Adding 1 wt% Al203 increases viscosity by approximately 1%.[5]
o Adding 1 wt% CaF2 increases viscosity by approximately 3%.[5]

» Decreasing the CR by 0.1 (in the range of 2.1-2.5) leads to a decrease in viscosity of about
2.3%.[5]

Experimental Protocol: Viscosity Measurement (Rotational Viscometry)
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Rotational viscometry is a common and accurate method for measuring the viscosity of high-
temperature melts.

e Apparatus: A high-temperature rheometer (e.g., FRS 1600) is used, which consists of a
furnace, a spindle (rotor), and a crucible (cup). The spindle and crucible are typically made of
graphite or platinum-rhodium alloy.

o Sample Preparation: The cryolite mixture is placed in the crucible and heated to the desired
temperature in an inert atmosphere.

o Measurement: The spindle is immersed in the molten salt to a specific depth. The spindle is
then rotated at a constant shear rate, and the torque required to maintain this rotation is
measured.

o Laminar Flow Determination: The viscosity is measured at various shear rates at a constant
temperature to determine the region of laminar flow. For cryolite-alumina melts, a shear rate
of 12 £ 1 s~ is often used.[4][5]

o Temperature Dependence: The viscosity is measured at different temperatures while
maintaining a constant shear rate within the laminar flow region. The temperature
dependence of viscosity for cryolite melts can often be described by a linear equation over a
certain temperature range.[4][5]

Electrical Conductivity

The electrical conductivity of the molten electrolyte is a crucial factor determining the energy
efficiency of the electrolysis process. Higher conductivity leads to lower ohmic voltage drop and
reduced energy consumption.

Quantitative Data: Electrical Conductivity of Molten Cryolite Systems
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System . Electrical
. Cryolite . Temperatur o
Compositio ] Additives Conductivit Reference
Ratio (CR) e (°C)
n y (Slicm)
NasAlFs Near melting
3.0 - _ ~2.83 [6]
(pure) point
Increases
Liquidus to with
NaF-AlFs 2.1-3.0 - [6]
~1027 temperature
and CR
Decreases by
NaF-AlFs-
21-27 1 wt% Al203 1000 0.04-0.05 [6]
Al203
S/cm
Decreases
NaF-AlFs- _
2.4-3.0 3-7 wt% CaFz2 700 - 1050 with CaF2 [7]
CaF:z ..
addition
Increases
Cryolite- significantl
Y ) -~ Saturated J Y
Alumina (Al- Not specified ] 1000 due to [8]
with Al )
saturated) electronic
conduction

Experimental Protocol: Electrical Conductivity Measurement (AC Impedance Spectroscopy)

AC impedance spectroscopy is a precise method for measuring the electrical conductivity of
molten salts, as it can separate the bulk resistance of the electrolyte from other electrochemical
effects.

o Cell Assembly: A four-electrode cell is typically used to minimize the influence of electrode
polarization. The electrodes are made of an inert material like platinum or tungsten and are
arranged in a fixed geometry. The cell constant is determined beforehand using a standard
solution of known conductivity (e.g., molten KCI).

o Sample Preparation: The cryolite mixture is placed in a crucible (e.g., made of boron nitride
or graphite) and heated to the measurement temperature in an inert atmosphere.
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o Measurement: The electrodes are immersed in the melt. An AC signal of small amplitude
over a range of frequencies is applied to the outer pair of electrodes, and the resulting
voltage is measured across the inner pair.

o Data Analysis: The impedance data is plotted on a Nyquist diagram (imaginary vs. real
impedance). The resistance of the electrolyte is determined from the high-frequency
intercept of the impedance spectrum with the real axis.

o Conductivity Calculation: The specific electrical conductivity (k) is calculated using the
formula k = C/R, where C is the cell constant and R is the measured resistance of the
electrolyte.

Other Key Thermodynamic Properties
Surface and Interfacial Tension

The interfacial tension between the molten aluminum and the electrolyte influences the
coalescence of aluminum droplets and the stability of the metal pad.

o Measurement Technique: The capillary depression method can be used to measure the

interfacial tension during electrolysis.[9] This technique involves measuring the depression of

the metal-electrolyte interface within a capillary.

« Influencing Factors: The cryolite ratio strongly affects the interfacial tension.[9]

Vapor Pressure

Vaporization of cryolite components can lead to material loss and environmental emissions.

e Measurement Techniques: The boiling point method, Knudsen effusion method, and
transpiration method are used to determine the vapor pressure of molten salts.[10][11]

 Influencing Factors: Acidic melts (lower CR) tend to have a higher vapor pressure.[12] The
main gaseous species above the NaF-AlFs system is NaAlFa4.[10]

Heat Capacity and Thermal Conductivity
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These properties are essential for heat balance calculations and modeling of the electrolysis

cell.
e Measurement Techniques:
o Heat Capacity: Differential Scanning Calorimetry (DSC) is a common method.[13][14]

o Thermal Diffusivity/Conductivity: The laser flash method and the monotone heating
method are used to measure thermal diffusivity, from which thermal conductivity can be
calculated if density and heat capacity are known.[15][16][17]

o Typical Values: The thermal conductivity of NaF-AlFs melts with a CR of 2.4-2.8 is in the
range of 0.81-1.28 W/(m-K).[4][15]

Generalized Experimental Workflow for

Thermophysical Property Measurement

The determination of thermophysical properties of molten salts at high temperatures requires a
carefully controlled experimental setup. The following diagram outlines a generalized workflow.
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Caption: Generalized workflow for molten salt property measurement.
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Conclusion

The thermodynamic properties of molten cryolite-alumina systems are complex and highly
dependent on temperature and composition. A thorough understanding of these properties,
including density, viscosity, electrical conductivity, and others, is fundamental to the design,
operation, and optimization of aluminum electrolysis cells. The experimental protocols outlined
in this guide represent standard methodologies for obtaining reliable data for these challenging
high-temperature systems. Continued research and accurate property measurements are
essential for developing more energy-efficient and environmentally sound aluminum production
technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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